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Abstract: This document provides a detailed protocol for the halogen exchange reaction,

commonly known as the Finkelstein reaction, to synthesize alkyl iodides from alkyl chlorides or

bromides using sodium iodide.[1][2][3][4][5] Alkyl iodides are valuable intermediates in organic

synthesis, particularly in the pharmaceutical industry, due to their increased reactivity in

subsequent nucleophilic substitution and cross-coupling reactions.[2][6][7] The protocol

leverages the differential solubility of sodium halides in acetone to drive the reaction to

completion.[1][2][3][5] This application note includes a general experimental procedure, a

summary of representative substrate scope and yields, safety precautions, and a visual

workflow diagram.

Introduction and Principle
The Finkelstein reaction is a cornerstone of organic synthesis for the preparation of alkyl

iodides.[3] It is a bimolecular nucleophilic substitution (SN2) reaction where an alkyl chloride or

bromide is treated with a solution of sodium iodide (NaI).[1][2][3][8]

Reaction Scheme: R-X + NaI ⇌ R-I + NaX (where X = Cl, Br)

The reaction is reversible but is effectively driven towards the products by conducting it in a

solvent like dry acetone.[5][9] While sodium iodide is soluble in acetone, the resulting sodium
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chloride (NaCl) or sodium bromide (NaBr) is not and precipitates out of the solution.[1][2][3][5]

According to Le Châtelier's principle, this precipitation removes the byproduct from the

equilibrium, forcing the reaction to completion.[2][5][9]

The reaction is most efficient for primary alkyl halides and works exceptionally well for allyl,

benzyl, and α-carbonyl halides.[1][3] Secondary halides are less reactive, while tertiary, vinyl,

and aryl halides are generally unreactive under these conditions.[1]

Detailed Experimental Protocol
This protocol describes a general procedure for the conversion of an alkyl bromide to an alkyl

iodide. Molar equivalents and reaction times should be optimized for specific substrates.

Materials and Reagents:

Alkyl chloride or alkyl bromide (Substrate)

Sodium iodide (NaI) (Anhydrous or Dihydrate, see note)

Acetone (ACS grade, dried over molecular sieves)

Diethyl ether

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel
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Rotary evaporator

Standard laboratory glassware

Note on Reagent: While the classic Finkelstein reaction uses anhydrous sodium iodide in dry

acetone, sodium iodide dihydrate (NaI·2H₂O) can also be used, sometimes with a co-solvent

system or under conditions where the water of hydration does not significantly interfere. For the

purpose of this protocol, anhydrous conditions are described to adhere to the classic, high-yield

procedure. If using NaI·2H₂O, the solvent system may need adjustment (e.g., using acetonitrile

or a mixed solvent system).

Procedure:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add

the alkyl bromide (1.0 eq.).

Reagent Addition: Add sodium iodide (1.5 eq.).

Solvent Addition: Add dry acetone to the flask (typically to create a 0.2 to 0.5 M solution with

respect to the alkyl halide).

Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to reflux

(approx. 56 °C for acetone) with vigorous stirring. The formation of a white precipitate (NaCl

or NaBr) should be observed as the reaction progresses.[1][5]

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) until the starting material is consumed (typical reaction times range

from 2 to 24 hours).

Work-up - Quenching and Extraction:

Once the reaction is complete, cool the mixture to room temperature.

Remove the acetone using a rotary evaporator.

Partition the resulting residue between diethyl ether and water.
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Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water

and a saturated aqueous solution of sodium thiosulfate (to remove any trace I₂ color).

Wash the organic layer one final time with brine.

Drying and Concentration:

Dry the separated organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude alkyl iodide.

Purification: If necessary, purify the crude product by flash column chromatography on silica

gel or by distillation.

Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its identity and purity.

Data Presentation: Substrate Scope & Conditions
The following table summarizes typical reaction conditions and yields for the Finkelstein

reaction with various substrates.
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Starting
Material
(R-X)

Reagent
(eq.)

Solvent
Temperat
ure (°C)

Time (h)
Product
(R-I)

Yield (%)

1-

Bromobuta

ne

NaI (1.5) Acetone Reflux (56) 12
1-

Iodobutane
>90

1-

Chloroocta

ne

NaI (1.5) Acetone Reflux (56) 24
1-

Iodooctane
~85

Benzyl

Bromide
NaI (1.2) Acetone RT (25) 2

Benzyl

Iodide
>95

Ethyl

Bromoacet

ate

NaI (1.5) Acetone Reflux (56) 4

Ethyl

Iodoacetat

e

~92

1-Bromo-3-

phenylprop

ane

NaI (1.5) Acetone Reflux (56) 16

1-Iodo-3-

phenylprop

ane

~90

2-

Bromoprop

ane

NaI (2.0) Acetone Reflux (56) 48

2-

Iodopropan

e

~60

Note: Yields are approximate and can vary based on specific reaction scale and purification

methods.

Experimental Workflow Diagram
The logical flow of the experimental protocol can be visualized as follows:
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1. Combine Reactants
- Alkyl Halide (R-X)

- Sodium Iodide (NaI)

2. Reaction Setup
- Add dry Acetone

- Attach Reflux Condenser

Dissolve
3. Reaction

- Heat to Reflux
- Monitor by TLC/GC

Heat
4. Work-up

- Evaporate Solvent
- Aqueous Extraction

Cool & Quench

5. Purification
- Dry with MgSO₄

- Concentrate in vacuo
- Chromatography (optional)

Isolate Organic Phase
6. Final Product

- Pure Alkyl Iodide (R-I)
- Characterization

Analysis

Click to download full resolution via product page

Caption: Workflow for the Finkelstein Halogen Exchange Reaction.

Safety Precautions
General: Perform all operations in a well-ventilated fume hood. Wear appropriate Personal

Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant

gloves.

Solvents: Acetone and diethyl ether are highly flammable. Avoid open flames and sparks.

Reagents: Alkyl halides are often toxic, volatile, and lachrymatory. Handle with care.

Waste: Dispose of all chemical waste according to institutional and local environmental

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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